N,N'-bis(3-carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethanediamide

• IUPAC Name: N,N'-bis(3-carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxamide
• InChI: InChI=1S/C20H22N4O4S2/c21-15(25)13-9-5-1-3-7-11(9)29-19(13)23-17(27)18(28)24-20-14(16(22)26)10-6-2-4-8-12(10)30-20/h1-8H2,(H2,21,25)(H2,22,26)(H,23,27)(H,24,28)
• InChI Key: REZIQRBTRKOBRP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(S2)NC(=O)C(=O)NC3=C(C4=C(S3)CCCC4)C(=O)N)C(=O)N
• Molecular Formula: C20H22N4O4S2
• Molecular Weight: 446.5 g/mol

Description

“N,N’-bis(3-carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethanediamide” is a chemical compound with the molecular formula C20H22N4O4S2. It has an average mass of 446.543 Da and a monoisotopic mass of 446.108246 Da.

Molecular Structure Analysis

The molecular structure of “N,N’-bis(3-carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethanediamide” is complex, with multiple functional groups. It includes two carbamoyl groups attached to a 4,5,6,7-tetrahydro-1-benzothiophen-2-yl moiety, and these two moieties are linked by an ethanediamide group.

Scientific Research Applications

Metal-Organic Frameworks (MOFs)

Metal-organic frameworks constructed from polycarboxylate ligands and flexible bis(imidazole) ligands have demonstrated the significance of coordination modes and structural characteristics in constructing complexes with potential applications in gas storage, separation, and catalysis (Li-Xin Sun et al., 2010).

Electrochemical Properties

Research on novel copolymers containing carbazole and their electrochromic properties has been explored, indicating potential applications in electronic devices, such as displays and sensors (A. Aydın & I. Kaya, 2013). These studies emphasize the synthesis and characterization of compounds with specific electronic and optical properties for technological applications.

Catalysis and Synthesis

The synthesis and structure of bis(carbamoyl) complexes of ruthenium have been investigated, showing the potential of such compounds in catalytic processes and the synthesis of complex materials (J. Gargulak & W. Gladfelter, 1994). This research domain covers the development of new catalysts for industrial and laboratory chemical reactions.

Photoluminescent Properties

The study of metal–organic networks incorporating cadmium-cluster secondary building units has revealed the photoluminescent properties of these complexes, suggesting their use in optical materials and devices (Shuangquan Zang et al., 2009). This area explores the creation of materials that emit light upon excitation, useful in lighting and display technologies.

Electrochromic Polymeric Materials

Multicolor electrochromic poly(amide-imide)s with specific moieties have been designed, highlighting their potential in electrochromic devices for smart windows and displays, showing the versatility of organic compounds in electronic applications (Hui-min Wang & S. Hsiao, 2010).